2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine

• IUPAC Name: 2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine
• InChI: InChI=1S/C18H20FN7/c1-2-25-9-11-26(12-10-25)18-23-16-15(20-7-8-21-16)17(24-18)22-14-5-3-13(19)4-6-14/h3-8H,2,9-12H2,1H3,(H,21,22,23,24)
• InChI Key: HHOWQECDSHBVNY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC3=NC=CN=C3C(=N2)NC4=CC=C(C=C4)F
• Molecular Formula: C18H20FN7
• Molecular Weight: 353.4 g/mol

Description

2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as EF-1 and is a member of the pteridine family of compounds. EF-1 has been extensively studied for its role in various biological processes and has shown promising results in several scientific research studies.

Mechanism of Action

The mechanism of action of EF-1 involves its ability to bind to specific protein targets and modulate their activity. EF-1 has been shown to bind to several protein targets, including tubulin, EGFR, and VEGFR, and inhibit their activity. EF-1 has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
EF-1 has several biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of neurotransmitter release. EF-1 has been shown to inhibit the activity of several protein targets involved in cell proliferation, including EGFR and VEGFR. EF-1 has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, EF-1 has been shown to modulate neurotransmitter release and synaptic plasticity, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

EF-1 has several advantages and limitations for lab experiments. One of the main advantages of EF-1 is its ability to bind to several protein targets with high affinity, making it a promising candidate for drug discovery. Additionally, EF-1 has shown promising results in cancer research and neuroscience, making it a versatile compound for scientific research. However, the synthesis of EF-1 is a complex process that requires specialized equipment and skilled personnel. Additionally, the toxicity and pharmacokinetics of EF-1 are not well understood, which could limit its potential applications.

Future Directions

There are several future directions for EF-1 research, including:
1. Further investigation of the mechanism of action of EF-1 and its protein targets.
2. Exploration of the potential applications of EF-1 in drug discovery and cancer research.
3. Investigation of the toxicity and pharmacokinetics of EF-1 to determine its potential clinical applications.
4. Development of novel EF-1 derivatives with improved pharmacokinetics and selectivity for specific protein targets.
5. Investigation of the potential applications of EF-1 in neuroscience and the treatment of neurological disorders.
Conclusion:
In conclusion, EF-1 is a promising compound that has shown potential applications in various scientific research fields. EF-1 has been extensively studied for its role in cancer research, drug discovery, and neuroscience. EF-1 has several advantages and limitations for lab experiments, and there are several future directions for EF-1 research. Further investigation of EF-1 and its derivatives could lead to the development of novel treatments for cancer and neurological disorders.

Synthesis Methods

The synthesis of EF-1 involves the reaction of 4-ethylpiperazine and 4-fluoroaniline with 4-aminopteridine under specific reaction conditions. The resulting product is purified and characterized using various analytical techniques, including NMR and mass spectrometry. The synthesis of EF-1 is a complex process that requires specialized equipment and skilled personnel.

Scientific Research Applications

EF-1 has shown potential applications in various scientific research fields, including cancer research, drug discovery, and neuroscience. EF-1 has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. EF-1 has also been studied for its potential use in drug discovery, as it has been shown to bind to several protein targets with high affinity. Additionally, EF-1 has been shown to modulate neurotransmitter release and synaptic plasticity, making it a potential candidate for the treatment of neurological disorders.